Cas no 37959-19-6 ((5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid)

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid is a heterocyclic compound featuring a pyrazole core fused with a pyridine moiety and an acetic acid functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both acidic and basic sites enhances its versatility in forming derivatives or metal complexes. Its rigid, planar architecture may contribute to binding affinity in biologically active molecules, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions facilitates handling and storage, while its well-defined functional groups allow for selective modifications, supporting its use in structure-activity relationship studies.

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid structure

37959-19-6 structure

Product Name:(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid

CAS No:37959-19-6

MF:C₁₀H₉N₃O₃

MW:219.196761846542

CID:317026

PubChem ID:4962223

Update Time:2025-06-08

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-1-(2-pyridinyl)-
- (5-OXO-1-PYRIDIN-2-YL-2,5-DIHYDRO-1H-PYRAZOL-3-YL)ACETIC ACID
- 2-(3-oxo-2-pyridin-2-yl-1H-pyrazol-5-yl)acetic acid
- 37959-19-6
- SR-01000068473
- SR-01000068473-1
- EN300-13094
- AKOS000118490
- [5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetic acid
- F83142
- CS-0233119
- DTXSID60407036
- 2-[5-oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetic acid
- 2-(5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl)aceticacid
- Z89265784
- 2-(5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
- (5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
- Inchi： 1S/C10H9N3O3/c14-9-5-7(6-10(15)16)12-13(9)8-3-1-2-4-11-8/h1-5,12H,6H2,(H,15,16)
- InChI Key： YYYXDFWTQGTNRS-UHFFFAOYSA-N
- SMILES： O=C1C=C(CC(=O)O)NN1C1C=CC=CN=1

Computed Properties

Exact Mass: 219.06447
Monoisotopic Mass: 218.056566
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.4
XLogP3: 0.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 98-100 °C
Boiling Point: 440.0±51.0 °C at 760 mmHg
Flash Point: 219.9±30.4 °C
Refractive Index: 1.621
PSA: 82.53
Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0233119-100mg	2-[5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1h-pyrazol-3-yl]acetic acid	37959-19-6	97.77%	100mg	$140.0	2022-04-27
ChemScence	CS-0233119-250mg	2-[5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1h-pyrazol-3-yl]acetic acid	37959-19-6	97.77%	250mg	$200.0	2022-04-27
ChemScence	CS-0233119-500mg	2-[5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1h-pyrazol-3-yl]acetic acid	37959-19-6	97.77%	500mg	$374.0	2022-04-27
ChemScence	CS-0233119-1g	2-[5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1h-pyrazol-3-yl]acetic acid	37959-19-6	97.77%	1g	$499.0	2022-04-27
TRC	O991990-10mg	(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid	37959-19-6		10mg	$ 50.00	2022-06-03
TRC	O991990-50mg	(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid	37959-19-6		50mg	$ 160.00	2022-06-03
TRC	O991990-100mg	(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid	37959-19-6		100mg	$ 250.00	2022-06-03
eNovation Chemicals LLC	Y1232810-100mg	(5-OXO-1-PYRIDIN-2-YL-2,5-DIHYDRO-1H-PYRAZOL-3-YL)ACETIC ACID	37959-19-6	97%	100mg	$195	2024-06-06
eNovation Chemicals LLC	Y1232810-250mg	(5-OXO-1-PYRIDIN-2-YL-2,5-DIHYDRO-1H-PYRAZOL-3-YL)ACETIC ACID	37959-19-6	97%	250mg	$300	2024-06-06
eNovation Chemicals LLC	Y1232810-500mg	(5-OXO-1-PYRIDIN-2-YL-2,5-DIHYDRO-1H-PYRAZOL-3-YL)ACETIC ACID	37959-19-6	97%	500mg	$545	2024-06-06